Cas no 3485-14-1 (Cyclacillin)

Cyclacillin is a semisynthetic penicillin antibiotic derived from 6-aminopenicillanic acid. It exhibits broad-spectrum activity against Gram-positive and some Gram-negative bacteria, with enhanced stability against beta-lactamases compared to earlier penicillins. Its chemical structure, featuring a cyclohexadienyl side chain, contributes to improved acid stability, allowing for better oral bioavailability. Cyclacillin is primarily used to treat respiratory, urinary, and soft tissue infections caused by susceptible organisms. Its pharmacokinetic profile includes rapid absorption and renal excretion, making it suitable for outpatient management. The compound’s resistance to enzymatic degradation and reliable tissue penetration are key advantages in clinical applications.

Cyclacillin structure

Product Name:Cyclacillin

CAS No:3485-14-1

MF:C₁₅H₂₃N₃O₄S

MW:341.425822496414

MDL:MFCD00864980

CID:307426

PubChem ID:19003

Update Time:2025-05-27

Cyclacillin Chemical and Physical Properties

Names and Identifiers

- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
- (2S,5R,6R)-6-[(1-aminocyclohexanecarbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3...
- Cyclacillin
- CYCLACILLIN, USP STANDARD
- 6-(1-aminocyclohexanecarboxamido)penicillanic acid
- Calthor
- Ciclacillin
- Citosarin
- Cyclapen
- Syngacillin
- Ultracillin
- Vipicil
- (2S,5R,6R)-6-(1-aminocyclohexaneamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Ciclacillin (JP17/INN)
- 72ZJ154X86
- EINECS 222-470-8
- Bastcillin
- Ciclacillinum
- Cyclapen-W (TN)
- AC 98
- CS-0006169
- Ciclacilline [INN-French]
- 6-(1-Aminocyclohexylcarboxamido)penicillanic acid
- BRD-K89046952-001-03-4
- DTXSID9022861
- Orfilina
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic Acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-,(2S-(2alpha,5alpha,6beta))-
- DTXCID002861
- WY4508
- CICLACILLIN (MART.)
- EN300-19766309
- Aminocyclohexylpenicillin
- 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- DB01000
- Cyclacillin (USAN)
- HMS1571O22
- (2S,5R,6R)-6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Vastcillin (TN)
- Ciclacillum
- Wyvital
- Noblicil
- BSPBio_001260
- CICLACILLIN [WHO-DD]
- MLS002694856
- Vastcillin
- Tox21_110534
- AC-PC
- HGBLNBBNRORJKI-WCABBAIRSA-N
- Prestwick1_001120
- CHEBI:31444
- CHEMBL1200356
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(1-aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-
- HY-16158
- Penicillin, (aminocyclohexyl)-
- UNII-72ZJ154X86
- BPBio1_001385
- (2S,5R,6R)-6-[(1-aminocyclohexane)amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Wy-4508
- CYCLACILLIN [VANDF]
- NSC88789
- (2S,5R,6R)-6-{[(1-aminocyclohexyl)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- C-12104
- SCHEMBL33900
- NCGC00179238-01
- NSC-88789
- SPBio_003120
- CYCLACILLIN [ORANGE BOOK]
- Ciclacilline
- BRN 0938663
- D01334
- Q5119441
- AB00514059
- Prestwick3_001120
- Ciclacillinum [INN-Latin]
- NCI60_041965
- Ciclacilina
- Prestwick0_001120
- Cyclapen-W
- Aminocyclohexyl penicillin
- (1-Aminocyclohexyl)penicillin
- Ciclacilina [INN-Spanish]
- CICLACILLIN [MART.]
- NCGC00016629-01
- GTPL4817
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta))-
- NSC 88789
- CAS-3485-14-1
- 3485-14-1
- (2S,5R,6R)-6-((1-Aminocyclohexanecarbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Cyclacillin [USAN:USP]
- WY 4508
- Peamezin
- 6beta-(1-aminocyclohexanecarboxamido)-2,2-dimethylpenam-3alpha-carboxylic acid
- Prestwick2_001120
- Ciclacillin [INN]
- CICLACILLIN [JAN]
- WLN: T45 ANV ESTJ F1 F1 GVQ CMV- AL6TJ AZ
- 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Cyclacillin [USAN]
- BDBM50350474
- CYCLACILLIN [MI]
- Ciclacillin (JP18/INN)
- CYCLACILLIN (200 MG)
- DA-70129
- MDL： MFCD00864980
- Inchi： 1S/C15H23N3O4S/c1-14(2)9(12(20)21)18-10(19)8(11(18)23-14)17-13(22)15(16)6-4-3-5-7-15/h8-9,11H,3-7,16H2,1-2H3,(H,17,22)(H,20,21)/t8-,9+,11-/m1/s1
- InChI Key： HGBLNBBNRORJKI-WCABBAIRSA-N
- SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(C1(CCCCC1)N)=O)=O

Computed Properties

Exact Mass: 341.14100
Monoisotopic Mass: 341.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 559
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing
Topological Polar Surface Area: 138A^2

Experimental Properties

Density: 1.4
Melting Point: 182-183° (anhydrate) (Hou, Poole); mp 156-158° (dec) (Alburn et al.)
Boiling Point: 649.6°Cat760mmHg
Flash Point: 346.7°C
Refractive Index: 1.631
PSA: 138.03000
LogP: 1.30880
pka: pK1, pK2 in water: 2.68, 7.50; in 50% dioxane: 4.16, 7.04(at 25℃)
Specific Rotation: D25 +268° (water)

Cyclacillin Pricemore >>

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TRC	C989730-100mg	Cyclacillin	3485-14-1	100mg	$ 187.00	2023-09-08
TRC	C989730-1g	Cyclacillin	3485-14-1	1g	$ 1470.00	2023-09-08
TRC	C989730-1000mg	Cyclacillin	3485-14-1	1g	$ 1280.00	2023-02-01
Biosynth	DAA48514-10 mg	Ciclacillin	3485-14-1	10mg	$105.00	2023-01-05
Biosynth	DAA48514-25 mg	Ciclacillin	3485-14-1	25mg	$197.00	2023-01-05
Biosynth	DAA48514-50 mg	Ciclacillin	3485-14-1	50mg	$315.00	2023-01-05
Biosynth	DAA48514-100 mg	Ciclacillin	3485-14-1	100MG	$504.00	2023-01-05
Biosynth	DAA48514-250 mg	Ciclacillin	3485-14-1	250MG	$945.00	2023-01-05
Enamine	EN300-19766309-0.05g		3485-14-1	0.05g	$636.0	2023-09-16
A2B Chem LLC	AD48668-100mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-	3485-14-1	100mg	$289.00	2023-12-30